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Compound of Interest

Compound Name:
4-(Difluoromethoxy)phenyl

isocyanate

Cat. No.: B1349296 Get Quote

An In-depth Technical Guide to 4-(Difluoromethoxy)phenyl Isocyanate

Introduction
4-(Difluoromethoxy)phenyl isocyanate is an aromatic organic compound featuring a highly

reactive isocyanate group (-N=C=O) and a difluoromethoxy group (-OCHF₂) attached to a

benzene ring. This combination of functional groups makes it a valuable reagent and building

block in organic synthesis, particularly in the development of novel pharmaceuticals and

agrochemicals. The difluoromethoxy group can enhance metabolic stability and lipophilicity,

properties often sought in drug candidates. This guide provides a comprehensive overview of

its physicochemical properties, synthesis, reactivity, and safety considerations for researchers,

scientists, and drug development professionals.

Physicochemical Properties
The fundamental physical and chemical characteristics of 4-(difluoromethoxy)phenyl
isocyanate are summarized below. These properties are essential for its handling, storage,

and application in experimental settings.
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Property Value Reference

CAS Number 58417-15-5 [1][2]

Molecular Formula C₈H₅F₂NO₂ [2][3]

Molecular Weight 185.13 g/mol [2][3]

Boiling Point 217.8°C at 760 mmHg [1]

Flash Point 85.5°C [1]

Density 1.25 g/cm³ [1]

Synonyms
1-(difluoromethoxy)-4-

isocyanatobenzene
[1][3]

Reactivity and Chemical Behavior
The primary site of reactivity in 4-(difluoromethoxy)phenyl isocyanate is the electrophilic

carbon atom of the isocyanate group. This group readily reacts with nucleophiles such as

alcohols, amines, and water.

Reaction with Amines: Forms substituted ureas. This is a cornerstone reaction in the

synthesis of many pharmaceuticals.

Reaction with Alcohols: Yields carbamates.

Reaction with Water: The compound is sensitive to moisture and reacts with water, which

can lead to the formation of an unstable carbamic acid that decomposes to form an aniline

and carbon dioxide. This reactivity necessitates storage in dry conditions.[4][5]

The isocyanate group's reactivity is influenced by the electronic properties of the aromatic ring.

The difluoromethoxy group, being electron-withdrawing, can modulate the electrophilicity of the

isocyanate carbon. The reactivity of isocyanates is also dependent on the nucleophilicity of the

reacting partner and the reaction conditions, such as solvent and temperature.[6]
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General Reactivity of 4-(Difluoromethoxy)phenyl Isocyanate

4-(Difluoromethoxy)phenyl
Isocyanate

Substituted Urea

Carbamate

Aniline Derivative + CO₂

Amine
(R-NH₂)

+

Alcohol
(R-OH)

+

Water
(H₂O)

+

Click to download full resolution via product page

Caption: General reaction pathways of the isocyanate group.

Experimental Protocols
Synthesis of 4-(Difluoromethoxy)phenyl Isocyanate
The synthesis of aryl isocyanates is commonly achieved from the corresponding aniline

derivative. A general and widely used method involves the reaction of the aniline with phosgene

or a phosgene equivalent, such as triphosgene, in an inert solvent.

General Procedure using Triphosgene:

A method adapted from the synthesis of similar isocyanates involves the following steps.[7][8]

Reaction Setup: A solution of 4-(difluoromethoxy)aniline (1 equivalent) in a dry, inert solvent

like dichloromethane (DCM) or toluene is prepared in a three-necked flask equipped with a

dropping funnel, a condenser, and a nitrogen inlet.
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Phosgenation: A solution of triphosgene (approximately 0.35-0.40 equivalents) in the same

solvent is added dropwise to the aniline solution at a controlled temperature, typically 0°C.

Base Addition: After the initial addition, a non-nucleophilic base such as triethylamine (2.2

equivalents) is added dropwise to neutralize the HCl generated during the reaction.

Reaction Monitoring: The mixture is allowed to warm to room temperature and then refluxed.

The reaction progress is monitored by thin-layer chromatography (TLC) or infrared (IR)

spectroscopy, looking for the disappearance of the amine and the appearance of the strong

isocyanate peak (~2250-2275 cm⁻¹).

Workup and Purification: Upon completion, the reaction mixture is cooled, and the solvent is

removed under reduced pressure. The residue is then purified, typically by vacuum

distillation, to yield the final 4-(difluoromethoxy)phenyl isocyanate product.

Synthesis Workflow

1. Dissolve 4-(difluoromethoxy)aniline
in dry solvent (e.g., DCM)

2. Add Triphosgene solution
dropwise at 0°C

3. Add Triethylamine dropwise

4. Reflux and monitor reaction
(TLC or IR)

5. Solvent removal
(Rotary Evaporation)

6. Purify by vacuum distillation

Final Product:
4-(Difluoromethoxy)phenyl Isocyanate

Click to download full resolution via product page
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Caption: A typical workflow for isocyanate synthesis.

Safety and Handling
4-(Difluoromethoxy)phenyl isocyanate is a hazardous chemical and must be handled with

appropriate safety precautions in a well-ventilated fume hood.

Hazard Class Statement

Acute Toxicity
Harmful if swallowed, in contact with skin, or if

inhaled.[3]

Skin Irritation Causes skin irritation.[3]

Eye Irritation Causes serious eye irritation.[3]

Respiratory Hazard May cause respiratory irritation.[3]

Precautionary Measures:

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[3][9]

Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray.[3] Use only outdoors or in

a well-ventilated area.[9]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances and

moisture. Keep the container tightly closed.

First Aid (IF IN EYES): Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.[9]

First Aid (IF ON SKIN): Wash with plenty of soap and water.[3]

First Aid (IF SWALLOWED): Call a poison center or doctor if you feel unwell.[3]

Applications in Research and Drug Development
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Isocyanates are critical reagents in the synthesis of urea and carbamate linkages, which are

prevalent in many biologically active molecules. 4-(Trifluoromethoxy)phenyl isocyanate, a

closely related compound, is used in the synthesis of novel antiplatelet agents.[4][5] Similarly,

4-(difluoromethoxy)phenyl isocyanate serves as a key building block for introducing the

difluoromethoxyphenyl moiety into target molecules. This group is often used as a bioisostere

for other functional groups to improve the pharmacokinetic profile of a drug candidate. The

synthesis of complex N-heterocycles, which are important scaffolds in medicinal chemistry, can

also utilize phenyl isocyanate derivatives as a carbonyl source.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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